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Compound of Interest

Compound Name: Cardanol

Cat. No.: B3424869

This technical guide provides an in-depth overview of the chemical identifier and safety data for
cardanol, a phenolic lipid derived from cashew nutshell liquid (CNSL).[1][2] The information is
intended for researchers, scientists, and professionals in drug development and chemical
manufacturing who handle this compound.

CAS Registry Number: 37330-39-5[1][3][4][5]

Safety and Hazard Information

Cardanol is classified as a hazardous substance. It is toxic if swallowed, inhaled, or in contact
with skin, and can cause severe skin burns and serious eye damage.[3][4][6]

Table 1: Quantitative Safety and Physicochemical Data for Cardanol
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Parameter Value Source

Acute Toxicity, Oral (Category

GHS Classification 3) [3]
Acute Toxicity, Dermal 3]
(Category 3)
Acute Toxicity, Inhalation 3]
(Category 3)
Skin Corrosion (Category 1A)
Serious Eye Damage 3]
(Category 1)
Hazard Statements H301: Toxic if swallowed [3]
H311: Toxic in contact with

. [3]
skin
H331: Toxic if inhaled [3]
H314: Causes severe skin

[4]

burns and eye damage
Signal Word Danger [4]
Ecotoxicity (LC50) 1.59 mg/L (24 hr, Artemia sp.) [718]

0.42 mg/L (48 hr, Artemia sp.) [718]

Physical Properties

Density 0.93 g/cm3 at 20 °C [1114]

Boiling Point 225 °C at 10 mmHg [1]

Experimental Protocols

The toxicological classifications presented in the safety data sheets are determined according
to the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals,
following regulations such as (EC) No 1272/2008 (CLP).[4] These classifications are typically
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derived from standardized testing protocols, though the specific experimental details are not
provided in the publicly available safety documents.

Ecotoxicity Testing: Brine Shrimp (Artemia sp.) Lethality Assay

The LC50 values, which represent the concentration of a substance that is lethal to 50% of a
test population, were determined for cardanol using a brine shrimp (Artemia sp.) lethality
assay.[7][8]

e Organism: Brine shrimp (Artemia sp.).[7][8]

» Methodology: Cardanol was isolated from technical grade CNSL. A range of concentrations
of cardanol were prepared. The brine shrimp were exposed to these various concentrations.

[7]

o Data Collection: Survivors were counted after 24 and 48 hours of incubation to determine the
percentage of deaths at each concentration.[7]

e Endpoint: The LC50 values were calculated from the collected data, indicating high toxicity to
the aquatic environment.[7][8]

Visualizations

The following diagrams illustrate key logical workflows and relationships based on the safety
data for cardanol.
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Cardanol Exposure Event

Exposure Occurs
(Skin, Eyes, Inhalation, Ingestion)

Identify Route of Exposure

Inhalation Ingestion

First Aid Respopse Protocol v

Skin Contact: Eye Contact: Inhalation: Ingestion:
- Immediately remove contaminated clothing. - Rinse cautiously with water for several minutes. - Move person into fresh air. - Rinse mouth.
- Rinse skin with water/shower. - Remove contact lenses, if present and easy to do. - Keep comfortable for breathing. - Do NOT induce vomiting.

Medical Attention

Call a POISON CENTER or doctor/physician immediately.

Click to download full resolution via product page

Caption: First aid response workflow for cardanol exposure events.
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Cardanol (CAS: 37330-39-5) GHS Hazard Profile

necessitates

Acute Toxicity (Cat. 3)
(Oral, Dermal, Inhalation)

Skin Corrosion (Cat. 1A)
Eye Damage (Cat. 1)

requires

Protective Gloves
Protective Clothing
Eye/Face Protection

Respiratory Protection

Safe Handling Requirements Storage

Click to download full resolution via product page

Caption: Logical relationship between cardanol's hazards and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd

Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.usbio.net/biochemicals/269005/Cardanol
https://www.carlroth.com/medias/SDB-2HA0-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNTg5MTB8YXBwbGljYXRpb24vcGRmfGFHVmxMMmczTXk4NU1qQTNPVFEwTkRRMU9UZ3lMMU5FUWw4eVNFRXdYMGRDWDBWT0xuQmtaZ3w2ZDU0OTMyZTZjY2ZiNTI2MWM0ODJlNzRmZDhlYzgxNmJkYjk3ZDEzMzRjOTFlODZiYWVhOWY1NWIxYmU0NGQ4
https://www.carlroth.com/medias/SDB-2HA0-IE-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNzIxMjR8YXBwbGljYXRpb24vcGRmfGFERTJMMmczWWk4NU1qQTNPVFEwTmpjMU16VTRMMU5FUWw4eVNFRXdYMGxGWDBWT0xuQmtaZ3w3NzViMDFjMmZjNTQxODVjOTU5OTI4MTE2MDU5YmU2NmZhMjdmZTZkMDdjMDVhNmMwZGM4NDBhOTI1MmJhYTZj
https://commonchemistry.cas.org/detail?cas_rn=37330-39-5
https://www.biosynth.com/Files/MSDS/MSDS_FC30970_5000_EN.pdf
https://panamjas.org/pdf_artigos/PANAMJAS_4(3)_363-368.pdf
https://www.researchgate.net/publication/215658636_Ecotoxicological_analysis_of_cashew_nut_industry_effluents_specifically_two_of_its_major_phenolic_components_cardol_and_cardanol
https://www.benchchem.com/product/b3424869#cardanol-cas-registry-number-and-safety-data
https://www.benchchem.com/product/b3424869#cardanol-cas-registry-number-and-safety-data
https://www.benchchem.com/product/b3424869#cardanol-cas-registry-number-and-safety-data
https://www.benchchem.com/product/b3424869#cardanol-cas-registry-number-and-safety-data
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3424869?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3424869?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

